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DosatiLink-1: Compound Overview & Handling

DosatiLink-1 is a potent, cell-permeable Abelson murine leukemia (ABL) enzyme inhibitor for research

purposes only [1]. Proper handling from storage to reconstitution is critical for experimental success.

Property Specification

CAS Number 2941512-37-2 [1]

Molecular Formula C69H93Cl2F2N13O17S [1]

Molar Mass 1517.52 g/mol [1]

Storage (Unreconstituted) Store at room temperature; protect from light and moisture [1] [2].

Reconstituted Solution
Storage

Refrigerate at 2-8°C (36-46°F); use within 28 days [2].

Recommended Solvent Bacteriostatic Water (0.9% benzyl alcohol) is commonly used for

similar peptides [2].
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Troubleshooting Guide: Reconstitution & Solution
Preparation

Here are solutions to common problems when working with DosatiLink-1.

Problem 1: Peptide Will Not Dissolve

Potential Solution: Gently swirl the vial instead of vigorous shaking to avoid denaturing the peptide
[2]. If insoluble particles persist, try a very brief, low-power sonication in a water bath.

Problem 2: Precipitate Forms After Reconstitution or Storage

Potential Solution: This indicates instability. Ensure the solution is stored refrigerated and used within
the stability window [2]. Prepare fresh solution if precipitation occurs and do not use a cloudy or

particulate-filled solution.

Problem 3: Inconsistent Biological Activity

Potential Solution:
Verify Technique: Confirm the accuracy of your calculations for molarity and dilution.

Check Stability: Use the reconstituted solution within the recommended 28-day period and
ensure it has not been subjected to multiple freeze-thaw cycles [2].

Assay Controls: Include appropriate positive and negative controls in your biological assays to
distinguish between a compound issue and an experimental system issue.

Frequently Asked Questions (FAQs)

What is the recommended solvent for reconstituting DosatiLink-
1?

While a specific solvent is not listed for DosatiLink-1, Bacteriostatic Water (0.9% benzyl alcohol) is a

standard and appropriate choice for reconstituting many research peptides, as it maintains sterility over
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multiple uses [2]. The choice of solvent should be validated for your specific experimental system.

How do I calculate the concentration of my stock solution?

Concentration is calculated based on the mass of the peptide and the volume of solvent added. The general

formula is: Concentration (mg/mL) = Mass of Peptide (mg) / Volume of Solvent (mL)

For example, if you add 2 mL of bacteriostatic water to a 5 mg vial of peptide, your stock solution

concentration would be 2.5 mg/mL [2].

The molecular weight of DosatiLink-1 is high. How does this
affect dosing in cellular assays?

A high molar mass means that a given mass of the compound contains fewer molecules. For accurate and

comparable results, it is crucial to calculate doses using molar concentration (e.g., µM or nM) rather than

mass concentration (e.g., µg/mL). This ensures you are comparing equivalent numbers of molecules across

different experiments or compounds. Convert using the formula: Molarity (M) = (Mass concentration in

g/L) / Molar Mass (g/mol).

Experimental Workflow for Reconstitution

The following diagram outlines the core steps for properly reconstituting and handling DosatiLink-1,

integrating key troubleshooting checkpoints.
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Start Reconstitution

Gather Materials:
- DosatiLink-1 vial

- Bacteriostatic Water
- Syringe

Allow Vial to Reach
Room Temperature

Aseptically Transfer
Solvent to Vial

Gently Swirl to Dissolve
Do Not Shake

Inspect Solution:
Clear? No Particles?

Label & Refrigerate
(2-8°C)

 Yes

Troubleshoot:
Gentle warmth or
brief sonication

 No

Solution Ready for Use
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Understanding the Target: ABL Signaling Pathway

DosatiLink-1 is an ABL enzyme inhibitor [1]. The diagram below illustrates the core signaling pathway this

compound targets, which is crucial for interpreting your experimental results.

External Signal

ABL Enzyme

 Activates

Downstream Pathways
(e.g., MEK/ERK)

 Phosphorylates

Cellular Effects:
Proliferation, Survival

DosatiLink-1
(ABL Inhibitor)

 Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [DosatiLink-1 reconstitution problems troubleshooting]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12863473#dosatilink-1-

reconstitution-problems-troubleshooting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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